Cas no 941959-79-1 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(ethanesulfonyl)benzamide)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(ethanesulfonyl)benzamide
• CAS No: 941959-79-1
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5501475
• PubChem ID: 7522688
• Update Time: 2025-06-10

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(ethylsulfonyl)benzamide
• 941959-79-1
• F2648-0605
• AKOS024666964
• N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(ethanesulfonyl)benzamide
• N-[3-(1H-benzimidazol-2-yl)phenyl]-4-ethylsulfonylbenzamide
• N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C22H19N3O3S/c1-2-29(27,28)18-12-10-15(11-13-18)22(26)23-17-7-5-6-16(14-17)21-24-19-8-3-4-9-20(19)25-21/h3-14H,2H2,1H3,(H,23,26)(H,24,25)
• InChI Key： BFXROYUKWYRUSU-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(C(NC2=CC=CC(=C2)C2=NC3C=CC=CC=3N2)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 405.11471265g/mol
• Monoisotopic Mass: 405.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 100Ų

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(ethanesulfonyl)benzamide

N-3-(1H-1,3-Benzodiazol-2-yl)phenyl-4-(ethanesulfonyl)benzamide: A Comprehensive Overview

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(ethanesulfonyl)benzamide, identified by the CAS registry number 941959-79-1, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of benzamides, which are widely studied for their diverse chemical properties and biological activities. The structure of this molecule is characterized by a benzamide core, with substituents that include a 1H-1,3-benzodiazole group and an ethanesulfonyl group. These substituents contribute to its unique chemical reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-3-(1H-1,3-benzodiazol-2-yl)phenyl derivatives, including the compound in question. The synthesis typically involves multi-step reactions, such as nucleophilic substitutions and coupling reactions, to achieve the desired molecular architecture. The presence of the 1H-1,3-benzodiazole group introduces aromaticity and potential for hydrogen bonding, which are crucial for its interactions in biological systems. Similarly, the ethanesulfonyl group enhances the compound's solubility and stability under various conditions.

One of the most promising applications of CAS No. 941959-79 lies in its potential as a bioactive agent. Studies have shown that this compound exhibits selective binding to certain proteins and enzymes, making it a valuable tool in drug discovery research. For instance, its ability to modulate enzyme activity has been explored in the context of developing therapeutic agents for neurodegenerative diseases and cancer. The compound's unique structure allows for fine-tuning of its pharmacokinetic properties, which is essential for drug development.

In addition to its biomedical applications, N-benzamide derivatives like this compound are also being investigated for their role in materials science. The aromaticity and functional groups present in this molecule make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers are particularly interested in its electronic properties, which could be harnessed for applications in flexible electronics and optoelectronic devices.

The latest research on CAS No. 94195979 has also highlighted its potential as a chiral catalyst in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has opened new avenues for the production of enantiopure compounds, which are critical in pharmaceuticals and agrochemicals. This finding underscores the versatility of this compound across multiple disciplines.

From an environmental standpoint, understanding the degradation pathways of N-benzamide derivatives is crucial for assessing their ecological impact. Recent studies have focused on identifying microorganisms capable of metabolizing such compounds under aerobic and anaerobic conditions. These findings are instrumental in developing strategies for waste management and pollution control.

In conclusion, N-3-(1H-1,3-benzodiazol-2-yl)phenyl-based compounds like CAS No. 94195978 represent a frontier area of research with multifaceted applications. Their unique chemical properties make them invaluable tools in drug discovery, materials science, catalysis, and environmental chemistry. As research continues to unravel their full potential, these compounds are poised to play a pivotal role in addressing some of the most pressing challenges in modern science.